![molecular formula C11H21NO B5914757 N-(tert-butyl)-2-cyclopentylacetamide](/img/structure/B5914757.png)
N-(tert-butyl)-2-cyclopentylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tert-butyl)-2-cyclopentylacetamide, also known as Bicuculline, is a chemical compound that is commonly used in scientific research. It is a potent antagonist of the neurotransmitter gamma-aminobutyric acid (GABA) and is often used to study the effects of GABAergic transmission in the brain.
Mechanism of Action
N-(tert-butyl)-2-cyclopentylacetamide acts as a competitive antagonist of GABA receptors, specifically targeting the GABAA receptor. By blocking the action of GABA, this compound increases the excitability of neurons in the brain, leading to increased activity and altered brain function.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the brain. It has been shown to increase the release of several neurotransmitters, including dopamine and acetylcholine. This compound has also been shown to alter the activity of several ion channels in the brain, including the NMDA receptor.
Advantages and Limitations for Lab Experiments
N-(tert-butyl)-2-cyclopentylacetamide is a valuable tool for studying the effects of reduced GABAergic transmission in the brain. It is a potent and selective antagonist of GABA receptors, making it an ideal tool for studying the role of GABA in brain function. However, this compound has some limitations in lab experiments. It is relatively non-specific, and can also block the action of other neurotransmitters, such as glycine. Additionally, this compound has a relatively short half-life, which can limit its usefulness in longer-term experiments.
Future Directions
There are a number of potential future directions for research on N-(tert-butyl)-2-cyclopentylacetamide. One area of interest is the role of GABAergic transmission in the development of neurological disorders, such as epilepsy and Parkinson's disease. This compound has been shown to be effective in animal models of these disorders, and further research could lead to the development of new treatments. Additionally, this compound could be used to study the role of GABA in the development of addiction and other behavioral disorders. Finally, new methods for synthesizing this compound could lead to more efficient and cost-effective production of this valuable research tool.
Synthesis Methods
N-(tert-butyl)-2-cyclopentylacetamide can be synthesized using a variety of methods, including the reaction of tert-butylamine with 2-cyclopentenone in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form this compound.
Scientific Research Applications
N-(tert-butyl)-2-cyclopentylacetamide is widely used in scientific research to study the effects of GABAergic transmission in the brain. It is often used to block the action of GABA receptors, allowing researchers to study the effects of reduced GABAergic transmission on brain function. This compound has been used to study a variety of brain functions, including learning and memory, anxiety, and addiction.
properties
IUPAC Name |
N-tert-butyl-2-cyclopentylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c1-11(2,3)12-10(13)8-9-6-4-5-7-9/h9H,4-8H2,1-3H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZZBXBJRXACXEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)CC1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.